Cas no 365543-18-6 (methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoate)

• Product Name: methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoate
• CAS No: 365543-18-6
• MF: C₁₅H₁₃BrO₃S
• MW: 353.230922460556
• MDL: MFCD12546762
• CID: 1474114
• PubChem ID: 46735362
• Update Time: 2025-05-21

methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoate
• Benzoic a<wbr>
• Methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxybenzoate
• LogP
• 2-[2-(5-BROMO-THIOPHEN-2-YL)-VINYL]-6-METHOXY-BENZOIC ACID METHYL ESTER
• 365543-18-6
• MFCD12546762
• methyl 2-[(E)-2-(5-bromothiophen-2-yl)ethenyl]-6-methoxybenzoate
• AKOS025214109
• Methyl (E)-2-(2-(5-bromothiophen-2-yl)vinyl)-6-methoxybenzoate

• MDL： MFCD12546762
• Inchi： 1S/C15H13BrO3S/c1-18-12-5-3-4-10(14(12)15(17)19-2)6-7-11-8-9-13(16)20-11/h3-9H,1-2H3/b7-6+
• InChI Key： KWRJURMYJYMOGC-VOTSOKGWSA-N
• SMILES： BrC1=CC=C(/C=C/C2C=CC=C(C=2C(=O)OC)OC)S1

Computed Properties

• Exact Mass: 351.97689
• Monoisotopic Mass: 351.97688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 35.53

Additional information on methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoate

Methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoate (CAS No. 365543-18-6): A Comprehensive Overview

Methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoate (CAS No. 365543-18-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 365543-18-6, is a member of the class of compounds known as aryl vinyl ethers. Its unique structural features and chemical properties make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoate consists of a benzene ring substituted with a methoxy group at the 6-position and an (E)-vinyl group at the 2-position, which is further substituted with a 5-bromo-2-thienyl moiety. This intricate arrangement imparts specific electronic and steric properties that are crucial for its reactivity and biological activity.

Recent studies have highlighted the potential applications of methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoate in the development of novel therapeutic agents. One notable area of research is its use as an intermediate in the synthesis of thieno[3,2-b]pyridine derivatives, which have shown promising antitumor activity. These derivatives are being investigated for their potential in treating various types of cancer, including breast cancer and colorectal cancer.

In addition to its role in cancer research, methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoate has also been explored for its potential in the development of antiviral agents. Studies have demonstrated that compounds derived from this intermediate exhibit potent antiviral activity against several RNA viruses, including influenza and hepatitis C virus (HCV). The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes.

The synthesis of methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoate typically involves a multi-step process, starting with the preparation of the corresponding bromothiophene derivative. This is followed by a coupling reaction with an appropriate vinyl ether to form the desired vinyl-substituted benzene ring. The final step involves methylation to introduce the methoxy group at the 6-position. Each step requires precise control over reaction conditions to ensure high yield and purity.

The physical and chemical properties of methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoate have been extensively characterized. It is a solid at room temperature with a melting point ranging from 100°C to 105°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). Its solubility in water is limited, which can be advantageous for certain applications where controlled release or targeted delivery is desired.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming the structure and purity of methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoate. These techniques provide detailed information about the molecular structure, including the positions of functional groups and the configuration of double bonds.

In terms of safety and handling, it is important to note that while methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoate is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and conducting experiments in a well-ventilated area or fume hood.

The future prospects for methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoate are promising. Ongoing research aims to optimize its synthesis methods to improve yield and reduce costs, making it more accessible for large-scale production. Additionally, efforts are being made to explore its potential in other therapeutic areas beyond cancer and antiviral applications, such as neurodegenerative diseases and inflammatory disorders.

In conclusion, methyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoate (CAS No. 365543-18-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and chemical properties make it an attractive intermediate for the synthesis of biologically active molecules with diverse therapeutic applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on human health and well-being.